Cas no 2978-59-8 (2-methylbut-3-yn-2-amine Hydrochloride)

• Product Name: 2-methylbut-3-yn-2-amine Hydrochloride
• CAS No: 2978-59-8
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• CID: 1440239
• PubChem ID: 12372800
• Update Time: 2025-04-20

2-methylbut-3-yn-2-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methylbut-3-yn-2-amine Hydrochloride
• LogP
• 2978-59-8
• SCHEMBL1360651

• Inchi： 1S/C5H9N.ClH/c1-4-5(2,3)6;/h1H,6H2,2-3H3;1H
• InChI Key： SDCXJWKPKCYEFA-UHFFFAOYSA-N
• SMILES： Cl.NC(C#C)(C)C

Computed Properties

• Exact Mass: 119.0503
• Monoisotopic Mass: 119.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 83.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02